Cas no 1187386-36-2 (2-(N-Benzyl-N-methylamino)-5-bromopyridine)

• Product Name: 2-(N-Benzyl-N-methylamino)-5-bromopyridine
• CAS No: 1187386-36-2
• MF: C₁₃H₁₃BrN₂
• MW: 277.159722089767
• MDL: MFCD12913988
• CID: 857051
• PubChem ID: 46739785
• Update Time: 2025-06-07

2-(N-Benzyl-N-methylamino)-5-bromopyridine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-5-bromo-N-methylpyridin-2-amine
• 5-Bromo-2-(N-methyl-N-benzylamino)pyridine
• 2-(N-Benzyl-N-methylamino)-5-bromopyridine
• N-Benzyl-5-bromo-N-methyl-2-pyridinamine
• MB12075
• BS-26068
• DTXSID50675368
• AKOS010631431
• CS-0212193
• J-523476
• FT-0681456
• MFCD12913988
• 1187386-36-2
• DB-364235

• MDL： MFCD12913988
• Inchi： 1S/C13H13BrN2/c1-16(10-11-5-3-2-4-6-11)13-8-7-12(14)9-15-13/h2-9H,10H2,1H3
• InChI Key： WVDSURJOVZYTTF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.02600
• Monoisotopic Mass: 276.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 16.1Ų

Experimental Properties

• PSA: 16.13000
• LogP: 3.48050

2-(N-Benzyl-N-methylamino)-5-bromopyridine Security Information

• HazardClass：IRRITANT

Additional information on 2-(N-Benzyl-N-methylamino)-5-bromopyridine

2-(N-Benzyl-N-methylamino)-5-bromopyridine: A Comprehensive Overview

2-(N-Benzyl-N-methylamino)-5-bromopyridine, also known by its CAS number 1187386-36-2, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The molecule features a bromine atom at the 5-position of the pyridine ring, along with a substituted amino group at the 2-position, making it a valuable intermediate in various synthetic processes.

The synthesis of 2-(N-Benzyl-N-methylamino)-5-bromopyridine typically involves multi-step reactions, often starting from pyridine derivatives and incorporating functional groups through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. This compound's structure allows for further functionalization, making it a key building block in the development of bioactive molecules.

In terms of physical properties, 2-(N-Benzyl-N-methylamino)-5-bromopyridine exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its chemical stability under various conditions has been extensively studied, with results indicating that it remains stable under neutral to mildly acidic conditions but undergoes degradation under strong alkaline environments.

The application of 2-(N-Benzyl-N-methylamino)-5-bromopyridine in pharmaceutical research is particularly notable. It serves as a precursor for the development of novel drug candidates targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. Recent studies have highlighted its potential as a scaffold for designing kinase inhibitors, which are critical in cancer treatment due to their ability to block specific enzymes involved in cell proliferation.

In the field of agrochemistry, this compound has shown promise as an active ingredient in pesticides and herbicides. Its ability to interact with specific biochemical pathways in pests and weeds makes it a valuable tool in crop protection. Moreover, ongoing research is exploring its role as a fungicide, leveraging its unique chemical properties to combat plant pathogens effectively.

The integration of 2-(N-Benzyl-N-methylamino)-5-bromopyridine into materials science has opened new avenues for developing advanced materials with tailored electronic properties. For instance, it has been used as a precursor for synthesizing conductive polymers and metal-organic frameworks (MOFs), which find applications in energy storage devices such as batteries and supercapacitors.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical simulations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its interactions with biological systems more accurately. These computational tools are now being combined with experimental techniques to accelerate drug discovery processes involving this compound.

In conclusion, 2-(N-Benzyl-N-methylamino)-5-bromopyridine stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its structural features make it an ideal candidate for further exploration in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.